Cas no 2138278-46-1 (7-Propyl-5,6,7,8-tetrahydroisoquinolin-3-amine)

• Product Name: 7-Propyl-5,6,7,8-tetrahydroisoquinolin-3-amine
• CAS No: 2138278-46-1
• MF: C₁₂H₁₈N₂
• MW: 190.284722805023
• CID: 5766346
• PubChem ID: 165848175
• Update Time: 2025-10-19

7-Propyl-5,6,7,8-tetrahydroisoquinolin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2138278-46-1
• EN300-726433
• 7-propyl-5,6,7,8-tetrahydroisoquinolin-3-amine
• 7-Propyl-5,6,7,8-tetrahydroisoquinolin-3-amine

• Inchi： 1S/C12H18N2/c1-2-3-9-4-5-10-7-12(13)14-8-11(10)6-9/h7-9H,2-6H2,1H3,(H2,13,14)
• InChI Key： WIUMFXSPZWHRRI-UHFFFAOYSA-N
• SMILES： N1C(=CC2=C(C=1)CC(CCC)CC2)N

Computed Properties

• Exact Mass: 190.146998583g/mol
• Monoisotopic Mass: 190.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 38.9Ų

Additional information on 7-Propyl-5,6,7,8-tetrahydroisoquinolin-3-amine

Professional Introduction to Compound with CAS No. 2138278-46-1 and Product Name: 7-Propyl-5,6,7,8-tetrahydroisoquinolin-3-amine

The compound with the CAS number 2138278-46-1 and the product name 7-Propyl-5,6,7,8-tetrahydroisoquinolin-3-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, belonging to the tetrahydroisoquinoline class, has garnered considerable attention due to its potential biological activities and structural properties. Tetrahydroisoquinolines are a structurally diverse group of alkaloids that have been extensively studied for their pharmacological effects on various biological targets.

One of the most compelling aspects of 7-Propyl-5,6,7,8-tetrahydroisoquinolin-3-amine is its role as a key intermediate in the synthesis of more complex pharmaceutical agents. The presence of the propyl group at the 7-position and the amine functionality at the 3-position contributes to its unique chemical and biological properties. This compound has been investigated for its potential applications in treating neurological disorders, cardiovascular diseases, and other conditions where modulation of neurotransmitter systems is relevant.

Recent research has highlighted the importance of tetrahydroisoquinolines in drug discovery. Studies have demonstrated that derivatives of this class can interact with a variety of receptors and enzymes, making them promising candidates for therapeutic intervention. For instance, modifications at specific positions within the tetrahydroisoquinoline scaffold can lead to enhanced binding affinity and selectivity for target proteins. The compound 7-Propyl-5,6,7,8-tetrahydroisoquinolin-3-amine exemplifies this trend by incorporating structural elements that enhance its pharmacological profile.

The synthesis of 7-Propyl-5,6,7,8-tetrahydroisoquinolin-3-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to optimize the production process. These include catalytic hydrogenation, nucleophilic substitution reactions, and protective group strategies to safeguard reactive sites during synthesis. The use of chiral auxiliaries or asymmetric catalysis may also be employed to achieve enantiomerically pure forms of the compound.

In terms of biological activity, preliminary studies on 7-Propyl-5,6,7,8-tetrahydroisoquinolin-3-amine have shown promising results in preclinical models. The compound has demonstrated interactions with serotonin receptors (5-HT receptors) and dopamine receptors (D2 receptors), which are critical for regulating mood and cognitive functions. Additionally, its potential role in modulating enzymes such as monoamine oxidase (MAO) has been explored. These interactions suggest that 7-Propyl-5,6,7,8-tetrahydroisoquinolin-3-amine could be a valuable tool in developing novel therapeutics for neurological disorders.

The pharmacokinetic properties of 7-Propyl-5,6,7,8-tetrahydroisoquinolin-3-amine are also an area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Advanced computational methods such as molecular docking and pharmacokinetic modeling have been utilized to predict how the compound behaves within biological systems. These studies help in designing more effective dosing regimens and minimizing potential side effects.

One notable feature of tetrahydroisoquinolines is their ability to cross the blood-brain barrier (BBB), which is essential for treating central nervous system (CNS) disorders. Research has shown that structural modifications can enhance BBB penetration without compromising efficacy. The propyl group in 7-Propyl-5,6,7,8-tetrahydroisoquinolin-3-amine may contribute to its ability to traverse this barrier effectively. This property makes it particularly interesting for developing treatments targeting neurological conditions such as Parkinson's disease and Alzheimer's disease.

The role of 7 Propyl 5 6 7 8 tetrahydroisoquinolin 3 amine in drug development extends beyond its direct pharmacological effects. It serves as a versatile scaffold for creating libraries of derivatives with tailored properties. By systematically modifying different parts of the molecule while retaining key pharmacophoric elements like the amine group at position 3 and the propyl group at position 7, researchers can explore new therapeutic avenues without starting from scratch each time.

Recent advancements in analytical chemistry have enabled more precise characterization of compounds like 7 Propyl 5 6 7 8 tetrahydroisoquinolin 3 amine . Techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy,and X-ray crystallography provide detailed insights into molecular structure, purity,and interactions with biological targets . These tools are indispensable for ensuring that synthesized compounds meet stringent quality standards before moving into clinical trials .

The integration of computational biology with experimental chemistry has accelerated progress in understanding how compounds like CAS No .2138278 -46 -1 function at a molecular level . Machine learning algorithms can predict binding affinities, identify potential drug candidates,and optimize synthetic routes based on vast datasets . This interdisciplinary approach leverages both experimental data generated from traditional wet-lab techniques ,and computational power generated by modern algorithms , leading to faster , more efficient drug discovery processes .

In conclusion,7 Propyl -5 ,6 ,7 ,8 -tetrahydroisoquinolin -3 -amine represents an exciting development in pharmaceutical chemistry . Its unique structural features make it a promising candidate for treating various diseases , particularly those involving neurotransmitter systems . Ongoing research continues to uncover new applications for this compound , highlighting its significance as both a standalone therapeutic agent ,and a building block for more complex molecules . As our understanding improves further down the road, so too will our ability harness these natural product-inspired scaffolds effectively .